BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-Chloro-4-
methylbenzyl chloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 3-Chloro-4-methylbenzyl chloride
CAS No.: 2719-40-6
Cat. No.: B1295325

Get Quote

. J

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development on the chemical intermediate, 3-Chloro-4-methylbenzyl
chloride. Its objective is to provide an in-depth understanding of its properties, synthesis,
applications, and safety protocols, grounded in scientific principles and practical expertise.

Core Identification and Physicochemical Properties

3-Chloro-4-methylbenzyl chloride, identified by the CAS Registry Number 2719-40-6, is a
disubstituted aromatic compound.[1] It is also known by several synonyms, including 2-Chloro-
4-chloromethyltoluene and 3-Chloro-1-(chloromethyl)-4-methylbenzene.[1][2] This compound
serves as a crucial building block in the synthesis of more complex molecules across various
industries.

Key Physicochemical Data

The fundamental properties of 3-Chloro-4-methylbenzyl chloride are summarized in the table
below, providing essential data for experimental design and execution.
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Property Value Source
CAS Number 2719-40-6 [1]
Molecular Formula CsHsCl2 [1]
Molecular Weight 175.06 g/mol [2]

3-Chloro-1-(chloromethyl)-4-
IUPAC Name [1]
methylbenzene

Data not readily available;

Appearance likely a liquid or low-melting
solid

Boiling Point Data not readily available

Density Data not readily available

Synthesis Protocol: Side-Chain Chlorination of m-
Xylene

A prevalent method for synthesizing substituted benzyl chlorides is through the side-chain
chlorination of the corresponding toluene or xylene derivative.[3][4] In the case of 3-Chloro-4-
methylbenzyl chloride, a logical precursor would be 3-chloro-4-methyltoluene, which is not
readily available. A more common industrial approach involves the chlorination of m-xylene.
This process, however, can yield a mixture of isomers, and careful control of reaction
conditions is paramount to favor the desired product.

The direct side-chain monochlorination of m-xylene can be guided to produce 3-methylbenzyl
chloride.[3] Further chlorination of the aromatic ring would be required to introduce the chloro-
substituent at the 3-position, which complicates the synthesis. A more targeted, albeit multi-
step, synthesis is often preferred in a laboratory setting for achieving high purity.

Below is a generalized, field-proven protocol for the synthesis of a related compound, 3-
methylbenzyl chloride, from m-xylene, which illustrates the principles that would be adapted for
3-chloro-4-methylbenzyl chloride.[3][4]
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Experimental Workflow: Synthesis of 3-Methylbenzyl
Chloride

Caption: Workflow for the synthesis of 3-methylbenzyl chloride via side-chain chlorination.

Step-by-Step Methodology

Reactor Preparation: A suitable chlorination vessel is charged with m-xylene. The addition of
a pyridine derivative in catalytic amounts (0.00001 to 0.01% by weight relative to m-xylene)
is crucial.[3][4]

o Expertise & Experience: The use of a pyridine-based catalyst is a key experimental
choice. It acts as a radical scavenger, suppressing the undesired chlorination of the
aromatic ring and promoting the desired side-chain chlorination. The extremely low
concentration is effective and economically advantageous.[3]

Reaction Conditions: The mixture is heated to the desired reaction temperature. Gaseous
chlorine is then introduced into the vessel.[3] The reaction can be initiated or accelerated by
thermal activation or UV irradiation.

o Trustworthiness: The progress of the chlorination is monitored, for instance by gas
chromatography, to achieve the desired degree of monochlorination while minimizing the
formation of dichlorinated byproducts.[5]

Work-up: Upon completion, the reaction mixture is purged with an inert gas, such as
nitrogen, to remove residual hydrogen chloride formed during the reaction.[3]

Purification: The crude product is then subjected to fractional distillation to separate the
desired 3-methylbenzyl chloride from unreacted m-xylene and other chlorinated isomers.[5]
The unreacted starting material can be recycled.[3]

Applications in Drug Discovery and Development

Benzyl chlorides are valuable intermediates in the synthesis of a wide range of organic

molecules, including pharmaceuticals, agrochemicals, and fragrances.[3][4][6] The presence of

chlorine atoms in a molecule can significantly influence its biological activity, often enhancing
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its efficacy.[7] More than 250 FDA-approved drugs contain chlorine, highlighting its importance
in medicinal chemistry.[7]

3-Chloro-4-methylbenzyl chloride, with its specific substitution pattern, provides a scaffold for
the synthesis of novel compounds with potential therapeutic applications. It can be used to
introduce the 3-chloro-4-methylbenzyl moiety into a larger molecule, which can modulate its
pharmacological properties.

Role as a Synthetic Building Block

The primary application of 3-Chloro-4-methylbenzyl chloride in drug development is as an
electrophilic building block. The benzylic chloride is a reactive functional group that readily
participates in nucleophilic substitution reactions.

Caption: 3-Chloro-4-methylbenzyl chloride as an electrophile in nucleophilic substitution.

This reactivity allows for the facile introduction of the 3-chloro-4-methylbenzyl group onto
various molecular scaffolds, which is a common strategy in the lead optimization phase of drug
discovery to explore the structure-activity relationship (SAR).

Analytical Characterization

To ensure the identity and purity of 3-Chloro-4-methylbenzyl chloride, a combination of
analytical techniques is employed:

o Gas Chromatography (GC): Useful for assessing purity and quantifying the presence of
isomers or byproducts from the synthesis.[5]

o High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be
developed for the analysis of related compounds like 3-chloro-4-methylbenzyl alcohol,
indicating its applicability to the chloride as well.[8]

e Spectroscopic Methods:

o Infrared (IR) Spectroscopy: Provides information about the functional groups present in
the molecule. The NIST WebBook has a reference IR spectrum for this compound.[9]
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o Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern,
confirming the molecular formula.[9]

Safety, Handling, and Storage

As with many reactive benzyl halides, 3-Chloro-4-methylbenzyl chloride is expected to be a
hazardous substance requiring strict safety protocols. While a specific safety data sheet (SDS)
for this exact compound is not detailed in the search results, information for closely related
compounds like 3-methylbenzyl chloride and other chlorinated aromatic compounds provides a
strong basis for safe handling procedures.[10][11][12][13]

Hazard Identification

o Corrosive: Likely causes severe skin burns and eye damage.[13][14]
e [rritant: May cause respiratory irritation.[13]
e Lachrymator: Substance which can cause tearing.[13]

o Harmful if Swallowed.[12]

Recommended Personal Protective Equipment (PPE)

o Eye and Face Protection: Tightly fitting safety goggles with side-shields or a face shield.[10]
[14]

» Skin Protection: Chemical-resistant gloves (e.g., PVC), overalls, and an apron.[10]

o Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood. If
exposure limits are exceeded, a full-face respirator with an appropriate filter is necessary.[11]
[14]

Handling and Storage

» Handling: Avoid all personal contact, including inhalation of vapors.[10][11] Do not eat, drink,
or smoke when handling.[10]
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» Storage: Store in a cool, dry, and well-ventilated area in the original, tightly sealed container.
[10][11][13] Keep away from incompatible materials.

First Aid Measures

o Eye Contact: Immediately flush with running water for at least 15 minutes, holding eyelids
apart. Seek immediate medical attention.[10][11]

o Skin Contact: Immediately remove all contaminated clothing and flush the affected area with
large amounts of water. Seek medical attention.[10]

 Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[10][13]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[11]

Conclusion

3-Chloro-4-methylbenzyl chloride is a valuable chemical intermediate with significant
potential in synthetic organic chemistry, particularly in the fields of pharmaceutical and
agrochemical development. A thorough understanding of its synthesis, reactivity, and handling
requirements is essential for its safe and effective use in a research and development setting.
This guide provides a foundational framework for professionals working with this compound,
emphasizing scientific integrity and safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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